Cas no 225110-99-6 (4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde)

• Product Name: 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde
• CAS No: 225110-99-6
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• CID: 3059941
• PubChem ID: 890898
• Update Time: 2025-06-25

4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde
• STK350576
• CS-0449668
• AKOS000312981
• 225110-99-6
• SR-01000262785-1
• SR-01000262785

• Inchi： 1S/C15H13ClO3/c1-18-14-7-12(9-17)13(16)8-15(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： CBCMEBJXAPFXBB-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=CC(=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 276.0553220Da
• Monoisotopic Mass: 276.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde

4-(Benzyloxy)-2-Chloro-5-Methoxybenzaldehyde: A Versatile Intermediate in Pharmaceutical and Material Sciences

4-(Benzyloxy)-2-chloro-5-methoxybenzaldehyde is a key compound with the molecular formula C₁₅H₁₄ClO₄ and CAS No. 225110-99-6. This aromatic aldehyde derivative features a benzene ring substituted with multiple functional groups, including a benzyloxy group, a 2-chloro moiety, and a 5-methoxy substituent, alongside an aldehyde functional group. Its unique chemical structure has attracted significant attention in both pharmaceutical research and material science applications, owing to its potential to participate in diverse chemical reactions and form complex derivatives. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

As a 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde compound, its molecular framework provides a versatile platform for further functionalization. The benzyloxy group, for instance, is known to enhance solubility and metabolic stability in drug candidates, while the 2-chloro substitution introduces electrophilic reactivity that can be exploited in various synthetic pathways. The 5-methoxy functionality, on the other hand, is often associated with increased hydrogen bonding capacity, which may influence the compound's interactions with biological targets. These structural features collectively position 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde as a promising candidate for applications in drug discovery and chemical synthesis.

Recent advancements in synthetic organic chemistry have demonstrated the utility of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde in the preparation of novel pharmaceutical intermediates. For example, a 2023 study published in Organic & Biomolecular Chemistry reported the use of this compound as a precursor in the synthesis of a series of 5-methoxy-2-chloro-4-(benzyloxy)benzaldehyde-derived compounds with potent antimicrobial activity against multidrug-resistant bacterial strains. The researchers utilized a transition metal-catalyzed coupling reaction to introduce additional functional groups, resulting in derivatives with enhanced efficacy compared to traditional antibiotics. This highlights the compound's adaptability in drug development and its potential to address pressing challenges in antimicrobial resistance.

Another notable application of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde lies in its role as a material science intermediate. In 2024, a team at the University of Tokyo explored its use in the synthesis of conductive polymers for optoelectronic devices. The compound's aldehyde functionality was successfully incorporated into a polymerization reaction to create a novel material with improved charge transport properties. This application underscores the compound's versatility beyond pharmaceutical contexts, demonstrating its potential in nanotechnology and electronic materials. The 5-methoxy group, in particular, was found to modulate the electronic properties of the resulting polymer, enabling tunable conductivity for various technological applications.

From a synthetic perspective, the preparation of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde involves a series of well-established reaction sequences. The initial step typically involves the formation of a benzyloxy group via a Williamson ether synthesis, which is then followed by electrophilic substitution to introduce the 2-chloro functionality. The final 5-methoxy substitution is often achieved through a methylation reaction using a suitable alkylating agent. These synthetic strategies have been optimized to yield high-purity products, which are critical for downstream applications in pharmaceutical research and material science.

Recent computational studies have further elucidated the molecular behavior of 4-(benzyloxy)-3-chloro-5-methoxybenzaldehyde in aqueous environments. A 2023 simulation published in Journal of Molecular Modeling revealed that the compound exhibits favorable hydrophobic interactions with lipid bilayers, which may enhance its ability to penetrate cell membranes. This property is particularly relevant for drug delivery systems, where the compound's ability to cross biological barriers could improve the bioavailability of its derivatives. Such insights are invaluable for optimizing the pharmacokinetic profiles of compounds derived from this intermediate.

In the realm of green chemistry, the synthesis of 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde has been explored to minimize environmental impact. A 2024 study in Green Chemistry demonstrated the use of microwave-assisted reactions and solvent-free conditions to achieve efficient and sustainable synthesis. These methods not only reduce waste generation but also lower energy consumption, aligning with the growing emphasis on eco-friendly chemical processes. This development is particularly significant for industries seeking to comply with increasingly stringent environmental regulations while maintaining production efficiency.

Looking ahead, the 4-(benzyloxy)-2-chloro-5-methoxybenzaldehyde compound is poised to play a pivotal role in future pharmaceutical innovations and material technologies. Its structural adaptability and functional versatility make it a valuable tool for researchers across disciplines. As new synthetic methodologies and computational models continue to emerge, the potential applications of this compound are likely to expand, further solidifying its importance in modern scientific research.